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Introduction
Metanicotine, and its hydrochloride salt often referred to as Rivanicline hydrochloride, is a

synthetic compound that acts as a selective agonist for neuronal nicotinic acetylcholine

receptors (nAChRs).[1][2] Specifically, it shows a high affinity for the α4β2 subtype.[1] This

selectivity has made it a compound of interest in neuroscience research, particularly in the

investigation of cognitive disorders and as a potential therapeutic agent. This guide provides an

in-depth overview of the known physical and chemical properties of Metanicotine
hydrochloride, outlines relevant experimental protocols for its characterization, and illustrates

its primary signaling pathway.

Core Physical and Chemical Properties
The physical and chemical properties of Metanicotine and its hydrochloride salt are

summarized in the table below. It is important to distinguish between the free base

(Metanicotine) and its hydrochloride salt, as their properties can differ.
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Property Value Form

IUPAC Name

(E)-N-methyl-4-(pyridin-3-

yl)but-3-en-1-amine

hydrochloride

Hydrochloride Salt

Synonyms

Rivanicline hydrochloride,

RJR-2403 hydrochloride,

trans-Metanicotine

hydrochloride[3]

Hydrochloride Salt

Molecular Formula C₁₀H₁₄N₂ • HCl[3] Hydrochloride Salt

Molecular Weight 198.69 g/mol Hydrochloride Salt

Appearance A solid[3] Hydrochloride Salt

Melting Point 100.5 °C[4] Free Base

Boiling Point 291.88 °C[4] Free Base

Solubility[3]

Water: Slightly soluble (0.1-1

mg/ml) DMSO: Sparingly

soluble (1-10 mg/ml)

Acetonitrile: Slightly soluble

(0.1-1 mg/ml)

Hydrochloride Salt

pKa Data not available -

Mechanism of Action and Signaling Pathway
Metanicotine hydrochloride is an agonist of α4β2 subunit-containing nicotinic acetylcholine

receptors (nAChRs).[3] nAChRs are ligand-gated ion channels that, upon activation by an

agonist like metanicotine, undergo a conformational change. This change opens a central

pore, allowing the influx of cations, primarily Na⁺ and Ca²⁺, into the neuron. The influx of these

ions leads to membrane depolarization and the generation of an excitatory postsynaptic

potential. The increase in intracellular calcium concentration ([Ca²⁺]i) acts as a second

messenger, triggering various downstream signaling cascades. One of the key pathways

activated is the PI3K-Akt signaling pathway, which is known to play a crucial role in promoting

neuronal survival and neuroprotection.
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Metanicotine Signaling Pathway

Metanicotine
(Agonist)

α4β2 nAChR

Binds to

Ion Channel Opening

Activates
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Membrane Depolarization ↑ Intracellular Ca²⁺
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Neuronal Survival /
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Workflow for nAChR Binding Assay
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Assay
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(Separate Bound/Free)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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